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Compound of Interest

Compound Name: 3-Iodo-2-methoxypyridine

Cat. No.: B040976 Get Quote

Introduction

3-Iodo-2-methoxypyridine (CAS No. 112197-15-6) is a substituted pyridine derivative that

serves as a crucial building block in various fields of chemical synthesis.[1] Its unique structure,

featuring an iodine atom and a methoxy group on the pyridine ring, makes it a highly reactive

and versatile intermediate.[1] This guide provides an in-depth overview of its commercial

availability, physicochemical properties, synthesis protocols, and key applications for

professionals in research, drug discovery, and materials science.

Commercial Availability and Supplier Information
3-Iodo-2-methoxypyridine is readily available from a range of chemical suppliers. The purity

levels and quantities offered can vary, catering to both small-scale research and larger

development needs. Below is a summary of representative commercial suppliers and their

offerings.

Table 1: Commercial Suppliers of 3-Iodo-2-methoxypyridine
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Supplier Purity
Available
Quantities

Price (USD)

TCI Chemical >98.0% (GC) 1g, 5g $39 (1g), $143 (5g)

TRC --- 10mg $45

Matrix Scientific --- 500mg $90

Sigma-Aldrich 97% 1g $49.80

Dideu Industries 99.00% Grams to Kilograms $1.10 / g

Henan Fengda

Chemical
98% Kilograms $0.10 - $5.00 / kg

Note: Prices and availability are subject to change and may vary by region. The listed prices

are based on data available as of late 2021 and early 2025 and should be considered

indicative.[2]

Physicochemical and Spectroscopic Data
A comprehensive understanding of the compound's properties is essential for its effective use

in synthesis and research.

Table 2: Physicochemical Properties of 3-Iodo-2-methoxypyridine
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Property Value Reference

CAS Number 112197-15-6 [3][4]

Molecular Formula C₆H₆INO [3][4]

Molecular Weight 235.02 g/mol [3][4]

Appearance
Light yellow crystalline solid or

liquid
[2][3]

Density 1.831 g/mL at 25 °C [5]

Refractive Index n20/D 1.618 [5]

Storage Temperature 2-8°C [3][5]

Spectroscopic Data:

¹H NMR (400 MHz, CDCl₃) δ (ppm): 8.13 (dd, J = 4.88, 1.76 Hz, 1H), 8.03 (dd, J = 7.61, 1.76

Hz, 1H), 6.65 (dd, J = 7.61, 4.88 Hz, 1H), 4.00 (s, 3H).[2][6] This data is consistent with the

structure of 3-Iodo-2-methoxypyridine.[2][6]

Experimental Protocols: Synthesis
A common and efficient method for the synthesis of 3-Iodo-2-methoxypyridine involves the

directed ortho-metalation of 2-methoxypyridine followed by iodination.[2][6]

Synthesis of 3-Iodo-2-methoxypyridine from 2-Methoxypyridine[2][6]

Reagents and Materials:

2-Methoxypyridine

[Li(TMP)Zn(tBu)₂] (Lithium-zinc TMP-amide complex)

Iodine (I₂)

Tetrahydrofuran (THF), anhydrous
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Dichloromethane (DCM)

10% Sodium thiosulfate (Na₂S₂O₃) solution

Magnesium sulfate (MgSO₄), anhydrous

Heptane

Silica gel for column chromatography

Procedure:

Preparation of the Zincating Reagent: The [Li(TMP)Zn(tBu)₂] complex is prepared in an

anhydrous THF solution according to established literature methods.

Deprotonation/Zincation: To the prepared reagent solution (0.4 mmol scale), add 2-

methoxypyridine (0.042 mL, 0.4 mmol). The reaction mixture is stirred at room

temperature for 2 hours, resulting in a light orange solution.

Iodination: The solution is cooled to 0°C. A solution of iodine (508 mg in 1 mL THF) is

added to quench the reaction. The mixture is stirred for an additional hour at this

temperature.

Work-up: Upon completion, 10% aqueous Na₂S₂O₃ solution is added dropwise until the

characteristic iodine color disappears (the solution is bleached). The product is then

extracted with dichloromethane (3 x 1 mL).

Purification: The combined organic phases are dried over anhydrous MgSO₄ and the

solvent is removed under reduced pressure. The resulting residue is purified by silica gel

column chromatography using a heptane:DCM gradient (from 20:80 to 40:60) as the

eluent.

Product: This procedure affords 3-iodo-2-methoxypyridine as a colorless oil with a high

yield (typically around 92%).[2]
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Prepare [Li(TMP)Zn(tBu)₂]
in anhydrous THF

Add 2-Methoxypyridine
Stir at RT for 2h

Step 1

Cool to 0°C
Quench with I₂ in THF

Stir for 1h

Step 2

Add 10% Na₂S₂O₃

Extract with DCM

Step 3

Dry over MgSO₄

Concentrate

Step 4

Silica Gel Chromatography
(Heptane:DCM eluent)

Step 5

3-Iodo-2-methoxypyridine
(Colorless Oil, ~92% Yield)

Final Product

Click to download full resolution via product page

Synthesis workflow for 3-Iodo-2-methoxypyridine.
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Applications in Research and Development
3-Iodo-2-methoxypyridine is a versatile intermediate with broad applicability in several key

research areas.

Pharmaceutical Development: It is a key building block for synthesizing a variety of

pharmaceutical compounds.[1][3] Its reactivity makes it suitable for constructing complex

molecular architectures necessary for drug candidates, particularly those targeting

neurological disorders and potential anti-cancer agents.[1][3]

Agrochemical Chemistry: The compound is utilized in the development of advanced

agrochemicals, including novel pesticides and herbicides, contributing to improved crop

protection and yields.[1][3]

Organic Synthesis: As a functionalized pyridine, it is an essential precursor in organic

synthesis.[3] The iodine atom readily participates in cross-coupling reactions (e.g., Suzuki,

Sonogashira, Buchwald-Hartwig), allowing for the introduction of diverse functional groups.

[7]

Materials Science: It finds applications in creating new materials, such as specialized

polymers and coatings, where its incorporation can enhance chemical resistance and

durability.[3]

Biochemical Research: The molecule is used in studies involving enzyme inhibition and

receptor binding, aiding in the exploration of biological processes and the identification of

potential therapeutic targets.[3]

3-Iodo-2-methoxypyridine

Pharmaceuticals
(Neurological, Anti-Cancer)
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Key application areas of 3-Iodo-2-methoxypyridine.
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Safety and Handling
Proper handling of 3-Iodo-2-methoxypyridine is crucial to ensure laboratory safety.

Hazard Classifications: The compound is classified as harmful if swallowed (Acute Tox. 4

Oral), causes skin irritation (Skin Irrit. 2), causes serious eye damage (Eye Dam. 1), and may

cause respiratory irritation (STOT SE 3).[5][8]

Precautionary Measures:

Wear appropriate personal protective equipment (PPE), including gloves, eye protection

(eyeshields, faceshield), and a suitable respirator (e.g., type ABEK EN14387 filter).[5][9]

Use only in a well-ventilated area or outdoors.[8][9]

Wash hands and any exposed skin thoroughly after handling.[8][9]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[8][9]

First Aid:

If Swallowed: Call a poison center or doctor if you feel unwell. Rinse mouth.[8]

If on Skin: Wash with plenty of water. If skin irritation occurs, seek medical advice.[8]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and immediately call a poison center or doctor.[8]

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a poison

center or doctor if you feel unwell.[8]

Storage: Store in a well-ventilated place and keep the container tightly closed.[8] It should be

stored locked up at a temperature between 2-8°C.[3][5] Some sources also note that the

material is air-sensitive and should be stored under an inert atmosphere.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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